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Compound of Interest

Compound Name: VP(C32183

Cat. No.: B15571990

For Researchers, Scientists, and Drug Development Professionals

Introduction

VPC32183 is a competitive antagonist for the lysophosphatidic acid (LPA) receptors LPA1 and
LPA3. It effectively inhibits the signaling pathways initiated by the binding of LPA to these
receptors, which play a crucial role in various cellular processes, including the mobilization of
intracellular calcium ([Ca?*]i). This document provides detailed application notes and protocols
for utilizing VPC32183 to inhibit LPA-induced calcium influx in research settings.

Mechanism of Action

Lysophosphatidic acid (LPA) is a bioactive phospholipid that exerts its effects by binding to a
family of G protein-coupled receptors (GPCRs), including LPA1 and LPA3. The activation of
LPA1 and LPAS3 receptors, which are often coupled to Gg and Gi proteins, initiates a signaling
cascade that leads to the release of calcium from intracellular stores and influx from the
extracellular environment.

VPC32183 acts as a competitive antagonist, binding to LPA1 and LPA3 receptors without
initiating a downstream signal. By occupying the receptor's binding site, VPC32183 prevents
LPA from binding and activating the receptor, thereby inhibiting the subsequent increase in
intracellular calcium concentration.

Quantitative Data Summary
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The following table summarizes the effective concentration of VPC32183 used to inhibit LPA-
induced calcium influx in skeletal muscle cells.
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Signaling Pathway

The signaling pathway illustrates how VPC32183 inhibits LPA-induced calcium influx by
blocking the LPA1/3 receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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